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Compound of Interest

Compound Name: P163-0892

Cat. No.: B11190360

For laboratory personnel, including researchers, scientists, and drug development
professionals, the proper disposal of chemical waste is a critical component of laboratory safety
and environmental responsibility. This guide provides detailed procedures for the safe disposal
of P163-0892, a product identified as containing Polyquaternium-11 (CAS No. 53633-54-8).
Adherence to these guidelines is essential to mitigate risks and ensure compliance with safety
regulations.

Immediate Safety and Disposal Overview

P163-0892 is classified as toxic to aquatic life with long-lasting effects[1]. Therefore, it is
imperative to prevent its release into the environment[1]. The primary disposal method involves
consigning the material to a licensed professional waste disposal service or a chemical
incinerator equipped with an afterburner and scrubber[2].

Key Safety Precautions:

Avoid inhalation of dusts[1].

Prevent contact with skin, eyes, and clothing[2].

In case of a spill, collect the spillage to prevent environmental contamination[1].

Always wear appropriate personal protective equipment (PPE), including protective gloves
and chemical safety goggles[2].
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Quantitative Data Summary

The following table summarizes key quantitative and qualitative data related to the disposal

and handling of P163-0892.

Parameter

Valuel/lnstruction

Source

Chemical Name

2-Methyl-2-propenoic acid 2-
(dimethylamino)ethyl ester,
polymer with 1-ethenyl-2-
pyrrolidinone, compd. with
diethyl sulfate
(Polyquaternium-11)

[1]

CAS Number

53633-54-8

[1]

Environmental Hazard

Toxic to aquatic life with long-

lasting effects (Category 2)

[1]

Primary Disposal Method

Dispose of contents/container
to an approved waste disposal

plant

[1]

Alternative Disposal

Mix with a combustible solvent
and burn in a chemical
incinerator with an afterburner

and scrubber

[2]

Spill Containment

Cover drains. Collect, bind,
and pump off spills. Take up
dry and dispose of properly.

[1]

First Aid: Eye Contact

Rinse with plenty of water.

Remove contact lenses.

[1]

First Aid: Swallowing

Make victim drink water (two
glasses at most). Consult a

doctor if feeling unwell.

[1]

Experimental Protocols: Spill Cleanup Procedure
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In the event of a spill, follow this detailed protocol for cleanup and disposal:

Evacuate and Secure the Area: Evacuate the danger area and ensure only trained personnel
are involved in the cleanup[1].

Ventilate the Area: If applicable, ensure the area is well-ventilated[2].

Don Personal Protective Equipment (PPE): Wear appropriate PPE, including respiratory
protection, chemical safety goggles, and protective gloves|[2].

Contain the Spill: Cover drains to prevent the material from entering waterways|[1].

Absorb the Material: For liquid spills, absorb the material on sand or vermiculite[2]. For solid
spills, take up the material dry to avoid generating dust[1].

Collect the Waste: Place the absorbed or collected material into closed containers for
disposal[2].

Decontaminate the Area: Clean the affected area thoroughly[1]. Wash the spill site after
material pickup is complete[2].

Dispose of Waste: Dispose of the collected waste and contaminated materials through a
licensed professional waste disposal service, following all federal, state, and local
environmental regulations[2].

Disposal Workflow

The following diagram illustrates the step-by-step logical workflow for the proper disposal of
P163-0892.
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Licensed Waste Disposal Service
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Caption: Logical workflow for the proper disposal of P163-0892.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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